Cas no 583-86-8 ((9S,10S)-9,10,18-trihydroxyoctadecanoic acid)

(9S,10S)-9,10,18-trihydroxyoctadecanoic acid structure
583-86-8 structure
Product Name:(9S,10S)-9,10,18-trihydroxyoctadecanoic acid
CAS No:583-86-8
MF:C18H36O5
MW:332.47544670105
CID:1610147
PubChem ID:12144794
Update Time:2025-04-21

(9S,10S)-9,10,18-trihydroxyoctadecanoic acid Chemical and Physical Properties

Names and Identifiers

    • (9S,10S)-9,10,18-trihydroxyoctadecanoic acid
    • Phloionolic acid
    • Floionolic acid
    • DTXSID001219810
    • PHLOIONOLIC ACID [MI]
    • 583-86-8
    • 9,10,18-Trihydroxyoctadecanoic acid, threo-(-)-
    • CHEBI:197233
    • 5GA1534ULN
    • 9,10,18-Trihydroxyoctadecanoic acid, threo-(+)-
    • 17705-68-9
    • UNII-R5RFM36A18
    • Phloionolic acid, (+)-
    • VEK56M2855
    • (9R,10R)-9,10,18-Trihydroxyoctadecanoic acid
    • UNII-5GA1534ULN
    • Octadecanoic acid, 9,10,18-trihydroxy-, (R*,R*)-(-)
    • Octadecanoic acid, 9,10,18-trihydroxy-, (R*,R*)-(+)-
    • 36700-37-5
    • (-)-Threo-9,10,18-trihydroxyoctadecanoic acid
    • Octadecanoic acid, 9,10,18-trihydroxy-, (9R,10R)-rel-
    • UNII-VEK56M2855
    • Threo-9,10,18-trihydroxyoctadecanoic acid
    • R5RFM36A18
    • (+)-Threo-9,10,18-trihydroxyoctadecanoic acid
    • (9R,10R)-Rel-9,10,18-trihydroxyoctadecanoic acid
    • Phloionolic acid, (-)-
    • Inchi: 1S/C18H36O5/c19-15-11-7-2-1-4-8-12-16(20)17(21)13-9-5-3-6-10-14-18(22)23/h16-17,19-21H,1-15H2,(H,22,23)/t16-,17-/m1/s1
    • InChI Key: OISFHODBOQNZAG-IAGOWNOFSA-N
    • SMILES: O[C@H](CCCCCCCCO)[C@@H](CCCCCCCC(=O)O)O

Computed Properties

  • Exact Mass: 332.25638
  • Monoisotopic Mass: 332.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Density: 1.0159 (rough estimate)
  • Melting Point: 101-102°
  • Boiling Point: 389.58°C (rough estimate)
  • Refractive Index: 1.6120 (estimate)
  • PSA: 97.99
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